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Compound of Interest

Compound Name: 1-Hexanamine, hydrochloride

Cat. No.: B094487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the crystal structure of 1-Hexanamine hydrochloride

(also known as hexylammonium chloride), a compound of interest in various chemical and

pharmaceutical applications. Understanding its solid-state structure is paramount for controlling

its physicochemical properties, which is critical in drug development and materials science.

This document provides a comprehensive analysis based on available crystallographic data,

details the experimental protocols for its characterization, and presents a logical workflow for its

structural analysis.

Introduction to the Crystal Polymorphism of 1-
Hexanamine Hydrochloride
1-Hexanamine hydrochloride (HeAC) exhibits temperature-dependent polymorphism,

transitioning between two distinct crystalline forms. At lower temperatures, it adopts a

tetragonal crystal system. Upon heating, it undergoes a phase transition to a high-temperature

cubic polymorph. This transformation is a critical factor influencing its stability, solubility, and

other material properties.

A key study by Migliorati et al. investigated the thermal stability of HeAC using high-

temperature X-ray powder diffraction, revealing a phase transition from the low-temperature

(LT) tetragonal form to a high-temperature (HT) cubic form at 473 K.[1] The study highlighted

the anisotropic nature of the thermal expansion in the tetragonal phase, with the 'a' lattice
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parameter expanding and the 'c' lattice parameter contracting as the temperature increases.[1]

The high-temperature cubic phase is characterized by a less efficient molecular packing,

resulting in a significant volume expansion of approximately 11%.[1]

Crystallographic Data
The following tables summarize the quantitative crystallographic data for the two known

polymorphs of 1-Hexanamine hydrochloride. This data is essential for computational modeling,

understanding intermolecular interactions, and predicting material behavior.

Table 1: Unit Cell Parameters of the Low-Temperature (LT) Tetragonal Polymorph

Temperature (K) a-axis (Å) c-axis (Å)
Unit Cell Volume
(Å³)

303
Data not available in

search results

Data not available in

search results

Data not available in

search results

473 (Transition)
Data not available in

search results

Data not available in

search results

Data not available in

search results

Table 2: Unit Cell Parameters of the High-Temperature (HT) Cubic Polymorph

Temperature (K) a-axis (Å) Unit Cell Volume (Å³)

>473
Data not available in search

results

Data not available in search

results

Table 3: Interatomic Distances and Angles
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Bond/Angle Length (Å) / Angle (°)

C-C Data not available in search results

C-N Data not available in search results

N-H Data not available in search results

C-C-C Data not available in search results

C-N-H Data not available in search results

Note: Specific quantitative data for unit cell parameters at given temperatures, bond lengths,

and bond angles were not available in the provided search results. The tables are structured to

be populated with this information once obtained from the primary literature.

Experimental Protocols
The determination of the crystal structure of 1-Hexanamine hydrochloride involves a series of

well-defined experimental procedures. The primary technique employed is X-ray diffraction.

Synthesis and Crystallization
Synthesis: 1-Hexanamine hydrochloride is typically synthesized by reacting 1-Hexanamine

with hydrochloric acid in a suitable solvent. The stoichiometry of the reaction is 1:1.

Crystallization: Single crystals suitable for X-ray diffraction can be grown from solution by

methods such as slow evaporation of the solvent, or by controlled cooling of a saturated

solution. The choice of solvent is crucial and can influence the resulting crystal quality and

potentially the polymorphic form.

X-ray Diffraction Analysis
The primary method for elucidating the crystal structure is X-ray diffraction, which can be

performed on single crystals or powdered samples.

High-Temperature X-ray Powder Diffraction (HT-XRPD): This technique was instrumental in

identifying the polymorphic transition of 1-Hexanamine hydrochloride.[1]
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Sample Preparation: A powdered sample of 1-Hexanamine hydrochloride is placed in a

temperature-controlled sample holder within the diffractometer.

Data Collection: A series of X-ray diffraction patterns are collected as the temperature of

the sample is gradually increased.

Data Analysis: The collected diffraction patterns are analyzed to identify changes in peak

positions and intensities, which indicate phase transitions. The unit cell parameters are

refined from the diffraction data at each temperature.

Workflow for Crystal Structure Analysis
The logical flow from chemical synthesis to the final structural analysis is a critical process for

obtaining reliable crystallographic data. This workflow ensures that each step is systematically

executed and documented.
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Workflow for the crystal structure analysis of 1-Hexanamine hydrochloride.
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Conclusion
The structural analysis of 1-Hexanamine hydrochloride reveals a fascinating case of

temperature-induced polymorphism. The transition from a tetragonal to a cubic crystal system

has significant implications for its application in pharmaceuticals and material science. While

the general structural features have been identified, a complete understanding requires the

precise determination of atomic coordinates, bond lengths, and angles, which would allow for a

more detailed analysis of the intermolecular forces driving the polymorphic transition. This

technical guide provides a foundational understanding and a procedural framework for

researchers and scientists working with this compound. Further single-crystal X-ray diffraction

studies would be invaluable in providing a more complete and detailed crystallographic picture

of 1-Hexanamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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